4-Oxoniocarbonylbenzoate 4-Oxoniocarbonylbenzoate Terephthalic acid, also known as terephthalate or TPA, belongs to the class of organic compounds known as p-phthalic acid and derivatives. P-phthalic acid and derivatives are compounds containing a benzene ring bearing a carboxylic acid group at ring carbon atoms 1 and 4. Terephthalic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Terephthalic acid has been detected in multiple biofluids, such as saliva, urine, and blood. Terephthalic acid is also a parent compound for other transformation products, including but not limited to, 4-[(2-hydroxyethoxy)carbonyl]benzoic acid, 4-carbamoylbenzoic acid, and tamibarotene.
Brand Name: Vulcanchem
CAS No.: 100-21-0
VCID: VC0129881
InChI: InChI=1S/C8H6O4/c9-7(10)5-1-2-6(4-3-5)8(11)12/h1-4H,(H,9,10)(H,11,12)
SMILES: [H+].[H+].C1=CC(=CC=C1C(=O)[O-])C(=O)[O-]
Molecular Formula: C8H6O4
C6H4(COOH)2
C8H6O4
Molecular Weight: 166.13 g/mol

4-Oxoniocarbonylbenzoate

CAS No.: 100-21-0

Reference Standards

VCID: VC0129881

Molecular Formula: C8H6O4
C6H4(COOH)2
C8H6O4

Molecular Weight: 166.13 g/mol

4-Oxoniocarbonylbenzoate - 100-21-0

CAS No. 100-21-0
Product Name 4-Oxoniocarbonylbenzoate
Molecular Formula C8H6O4
C6H4(COOH)2
C8H6O4
Molecular Weight 166.13 g/mol
IUPAC Name hydron;terephthalate
Standard InChI InChI=1S/C8H6O4/c9-7(10)5-1-2-6(4-3-5)8(11)12/h1-4H,(H,9,10)(H,11,12)
Standard InChIKey KKEYFWRCBNTPAC-UHFFFAOYSA-N
Impurities TECHNICAL GRADE: MAXIMUM MOISTURE CONTENT 0.5 WT%; POLYMER GRADE SPECIFICATIONS: ASH, 15 PPM (MAX); TOTAL SIGNIFICANT METALS (MOLYBDINUM, CHROMIUM, NICKEL, COBALT, IRON, TIN, MAGNESIUM) 10 PPM (MAX); 4-FORMYLBENZOIC ACID, 25 PPM (MAX); MOISTURE, 0.5% (MAX)
SMILES [H+].[H+].C1=CC(=CC=C1C(=O)[O-])C(=O)[O-]
Canonical SMILES [H+].[H+].C1=CC(=CC=C1C(=O)[O-])C(=O)[O-]
Boiling Point greater than 572 °F at 760 mm Hg (sublimes without melting) (NTP, 1992)
>572°F (sublimes)
Colorform Needles
White crystals or powde
Density 1.51 (NTP, 1992)
Specific gravity = 1.522 at 25 °C
Relative density (water = 1): 1.51
1.51
Flash Point 500 °F (260 °C) (Open cup)
260 °C
Melting Point Sublimes (NTP, 1992)
427 °C (sealed tube)
>300°C
sublimes
Physical Description Terephthalic acid is a white powder. (NTP, 1992)
DryPowder; PelletsLargeCrystals
Solid
WHITE CRYSTALLINE POWDER.
White powde
Description Terephthalic acid, also known as terephthalate or TPA, belongs to the class of organic compounds known as p-phthalic acid and derivatives. P-phthalic acid and derivatives are compounds containing a benzene ring bearing a carboxylic acid group at ring carbon atoms 1 and 4. Terephthalic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Terephthalic acid has been detected in multiple biofluids, such as saliva, urine, and blood. Terephthalic acid is also a parent compound for other transformation products, including but not limited to, 4-[(2-hydroxyethoxy)carbonyl]benzoic acid, 4-carbamoylbenzoic acid, and tamibarotene.
Solubility Insoluble (NTP, 1992)
9.03e-05 M
Insoluble in chloroform, ether, acetic acid; slightly soluble in alcohol; soluble in alkalies
Solubilities at 25 °C (g/100 g solvent): water = 0.0017, glacial acetic acid = 0.013, methanol = 0.1, dimethylformamide = 6.7, dimethyl sulfoxide = 19.0
In water, 15 mg/L at 20 °C
0.015 mg/mL at 20 °C
Solubility in water, g/100ml at 20 °C: 0.28
Synonyms 1,4-Benzenedicarboxylic Acid; 1,4-Dicarboxybenzene; 4-Carboxybenzoic Acid; Amoco TA 33; NSC 36973; QTA; S-LOP; TA 33LP; TPA; WR 16262; p-Benzenedicarboxylic Acid; p-Carboxybenzoic Acid; p-Dicarboxybenzene; p-Phthalic Acid; USP Ecamsule Related Compou
Vapor Pressure 9.20e-06 mmHg
6X10-11 mm Hg at 25 °C /Antoine extrapolation from higher temperatures/
Vapor pressure, Pa at 20 °C:
PubChem Compound 22416364
Last Modified Nov 11 2021
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